Cas no 104601-39-0 (4-Phenyldibenzothiophene)

• Product Name: 4-Phenyldibenzothiophene
• CAS No: 104601-39-0
• MF: C₁₈H₁₂S
• MW: 260.352883338928
• CID: 126297
• PubChem ID: 6425932
• Update Time: 2025-04-18

4-Phenyldibenzothiophene Chemical and Physical Properties

Names and Identifiers

• 4-PHENYLDIBENZOTHIOPHENE
• 4-Phenyldibenzothiophene500µg
• AC1O50VD
• ACMC-1BRGJ
• AG-D-17015
• CTK0H2556
• SureCN2810404
• 4-Phenyldibenzo[b,d]thiophene
• CS-0378267
• MFCD02683728
• 98251-31-1
• DTXSID90423764
• P2510
• YDA25131
• AKOS025395206
• SCHEMBL2810404
• 104601-39-0
• 4-Phenyldibenzothiophene

• Inchi： 1S/C18H12S/c1-2-7-13(8-3-1)14-10-6-11-16-15-9-4-5-12-17(15)19-18(14)16/h1-12H
• InChI Key： BMCNAHBDZUYGJG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC=C(C3C=CC=CC=3)C1=2

Computed Properties

• Exact Mass: 260.06600
• Monoisotopic Mass: 260.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 5.72150